Z-Tyr-Val-Ala-DL-Asp-fluoromethylketone

• IUPAC Name: 5-fluoro-3-[[(2S)-2-[[(2S)-2-[[(2S)-3-(4-hydroxyphenyl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-4-oxopentanoic acid
• InChI: InChI=1S/C30H37FN4O9/c1-17(2)26(29(42)32-18(3)27(40)33-22(14-25(38)39)24(37)15-31)35-28(41)23(13-19-9-11-21(36)12-10-19)34-30(43)44-16-20-7-5-4-6-8-20/h4-12,17-18,22-23,26,36H,13-16H2,1-3H3,(H,32,42)(H,33,40)(H,34,43)(H,35,41)(H,38,39)/t18-,22?,23-,26-/m0/s1
• InChI Key: PYXKCONTYDRPRE-CUEUXKTCSA-N
• Canonical SMILES: CC(C)C(C(=O)NC(C)C(=O)NC(CC(=O)O)C(=O)CF)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)OCC2=CC=CC=C2
• Isomeric SMILES: C[C@@H](C(=O)NC(CC(=O)O)C(=O)CF)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC1=CC=C(C=C1)O)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C30H37FN4O9
• Molecular Weight: 616.6 g/mol

Description

Z-Tyr-Val-Ala-DL-Asp-fluoromethylketone, also known as Z-YVAD-FMK, is a cell-permeable potent irreversible inhibitor of caspase-1 and -4. It has been shown to inhibit apoptosis induced by diverse stimuli. Preincubation of cells with this caspase-1 (ICE) inhibitor almost completely inhibited the formation of large kilobase-pair fragments of DNA, a characteristic biochemical change associated with apoptosis.

Molecular Structure Analysis

The molecular weight of Z-Tyr-Val-Ala-DL-Asp-fluoromethylketone is 616.64 and its sum formula is C₃₀H₃₇FN₄O₉.

Physical And Chemical Properties Analysis

The physical and chemical properties of Z-Tyr-Val-Ala-DL-Asp-fluoromethylketone include a molecular weight of 616.64 and a sum formula of C₃₀H₃₇FN₄O₉. It is recommended to be stored at temperatures below -15°C.

Scientific Research Applications

Caspase Inhibition and Apoptosis Research

• . These caspases play crucial roles in apoptosis (programmed cell death) and inflammation.

Pyroptosis Modulation

• . Scientists investigate its impact on immune cells during infections, inflammatory diseases, and tissue damage.

Cell Biology and Proteolysis Studies

• .

Follicular Preservation and Transplantation

• .

Mechanism of Action

Target of Action

Z-YVADLD-FMK, also known as Z-Tyr-Val-Ala-DL-Asp-fluoromethylketone or MFCD07366700, is a peptide that contains the amino acid sequence YVAD . This sequence is the cleavage site for caspase-1 and -4 , which are the primary targets of this compound. Caspases are a family of protease enzymes playing essential roles in programmed cell death (including apoptosis, pyroptosis, and necroptosis) and inflammation.

Mode of Action

Z-YVADLD-FMK acts by binding to the active sites of caspase-1 and -4, thereby inhibiting their proteolytic activity . This prevents the cleavage of cellular substrates necessary for the execution of apoptosis and inflammation, effectively blocking these processes.

Biochemical Pathways

The inhibition of caspase-1 and -4 disrupts the biochemical pathways involved in programmed cell death and inflammation . This includes the inhibition of the maturation and release of pro-inflammatory cytokines like interleukin-1β (IL-1β) and IL-18, which are downstream effects of caspase-1 activation. By blocking these pathways, Z-YVADLD-FMK can prevent cell death and reduce inflammation.

Result of Action

The molecular and cellular effects of Z-YVADLD-FMK’s action primarily involve the prevention of cell death and reduction of inflammation . By inhibiting caspase-1 and -4, the compound prevents the execution of programmed cell death pathways and the release of pro-inflammatory cytokines, thereby promoting cell survival and reducing inflammation.